Cas no 2229004-52-6 (5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one)

5-(2-Bromo-4-fluorophenyl)-1,3-oxazolidin-2-one is a heterocyclic compound featuring a bromo-fluorophenyl substituent. Its oxazolidinone core and halogenated aromatic moiety make it a valuable intermediate in medicinal chemistry, particularly for synthesizing bioactive molecules. The bromo and fluoro groups enhance reactivity, enabling selective functionalization in cross-coupling reactions and drug development applications.
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one structure
2229004-52-6 structure
Product Name:5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
CAS No:2229004-52-6
MF:C9H7BrFNO2
MW:260.05978512764
CID:5829779
PubChem ID:165644672
Update Time:2025-06-17

5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
    • 2229004-52-6
    • EN300-1925022
    • Inchi: 1S/C9H7BrFNO2/c10-7-3-5(11)1-2-6(7)8-4-12-9(13)14-8/h1-3,8H,4H2,(H,12,13)
    • InChI Key: KFEDEHQCBYZXAR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C1CNC(=O)O1)F

Computed Properties

  • Exact Mass: 258.96442g/mol
  • Monoisotopic Mass: 258.96442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1925022-0.05g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
0.05g
$924.0 2023-09-17
Enamine
EN300-1925022-0.1g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
0.1g
$968.0 2023-09-17
Enamine
EN300-1925022-0.25g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
0.25g
$1012.0 2023-09-17
Enamine
EN300-1925022-0.5g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
0.5g
$1056.0 2023-09-17
Enamine
EN300-1925022-1.0g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
1g
$1100.0 2023-06-02
Enamine
EN300-1925022-2.5g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
2.5g
$2155.0 2023-09-17
Enamine
EN300-1925022-5.0g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
5g
$3189.0 2023-06-02
Enamine
EN300-1925022-10.0g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
10g
$4729.0 2023-06-02
Enamine
EN300-1925022-1g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
1g
$1100.0 2023-09-17
Enamine
EN300-1925022-5g
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
2229004-52-6
5g
$3189.0 2023-09-17

Additional information on 5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one

Introduction to 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) and Its Applications in Modern Chemical Biology

5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) (CAS No. 2229004-52-6) is a significant compound in the realm of chemical biology, particularly in the development of novel pharmaceuticals and agrochemicals. This heterocyclic compound has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The oxazolidinone core of this molecule is known for its stability and ability to form stable complexes with biological targets. This property has been exploited in various research endeavors, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted the utility of oxazolidinone derivatives in addressing a wide range of therapeutic challenges, including infections and chronic diseases.

In the context of drug discovery, 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) has been employed as a key building block in the synthesis of small-molecule inhibitors. Its structural features allow for selective interactions with biological macromolecules, which is crucial for achieving high efficacy and low toxicity. The bromo substituent, in particular, facilitates further functionalization through cross-coupling reactions, enabling the creation of complex molecular architectures.

Recent advancements in medicinal chemistry have demonstrated the potential of this compound in targeting specific disease pathways. For instance, studies have shown that derivatives of 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) can inhibit the activity of certain kinases, which are implicated in cancer progression. The fluoro group contributes to metabolic stability while maintaining binding affinity to the target protein.

The synthesis of 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) involves multi-step organic transformations, beginning with the preparation of the oxazolidinone ring. This is typically achieved through condensation reactions between β-keto esters and urea or thiourea derivatives. The subsequent introduction of bromo and fluoro substituents on the aromatic ring is accomplished using established halogenation techniques.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Initial findings suggest that it exhibits promising activity against various biological targets, including bacterial enzymes and viral proteases. The oxazolidinone scaffold is particularly effective in disrupting protein-protein interactions, which are essential for microbial survival and replication.

In conclusion, 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) represents a significant advancement in chemical biology research. Its unique structural features and biological activities make it a valuable tool for developing innovative therapeutic strategies. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent